Cas no 465514-17-4 (2-Morpholin-4-yl-pyridine-3-sulfonyl Chloride)

• Product Name: 2-Morpholin-4-yl-pyridine-3-sulfonyl Chloride
• CAS No: 465514-17-4
• MF: C₉H₁₁ClN₂O₃S
• MW: 262.713239908218
• MDL: MFCD03086194
• CID: 930426
• PubChem ID: 2776569
• Update Time: 2025-06-07

2-Morpholin-4-yl-pyridine-3-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 2-morpholino-3-pyridinesulfonyl chloride
• 2-(Morpholin-4-yl)pyridine-3-sulphonyl chloride
• 2-morpholin-4-ylpyridine-3-sulfonyl chloride
• 2-MORPHOLINO-3-PYRIDINESULFONYL CHLORIDE,97
• 2-MORPHOLINO-3-PYRIDINESULPHONYL CHLORIDE
• 2-(morpholin-4-yl)pyridine-3-sulfonyl chloride
• AB13123
• AC1MCR2F
• AG-F-59772
• CTK4I9448
• MolPort-001-762-754
• SBB102609
• DTXSID00380192
• GS2949
• AKOS027384761
• 2-MORPHOLINOPYRIDINE-3-SULFONYL CHLORIDE
• PS-10837
• SCHEMBL3016604
• MFCD03086194
• 2-MORPHOLINOPYRIDINE-3-SULFONYLCHLORIDE
• CS-0452684
• 2-MORPHOLIN-4-YL-PYRIDINE-3-SULFONYL CHLORIDE
• 465514-17-4
• 2-Morpholin-4-yl-pyridine-3-sulfonyl Chloride

• MDL： MFCD03086194
• Inchi： 1S/C9H11ClN2O3S/c10-16(13,14)8-2-1-3-11-9(8)12-4-6-15-7-5-12/h1-3H,4-7H2
• InChI Key： NSLLLGGMRRRBFX-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=CN=C1N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 262.0178911g/mol
• Monoisotopic Mass: 262.0178911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 67.9Ų

2-Morpholin-4-yl-pyridine-3-sulfonyl Chloride Security Information

• Hazardous Material Identification：
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-Morpholin-4-yl-pyridine-3-sulfonyl Chloride

2-Morpholin-4-yl-pyridine-3-sulfonyl Chloride (CAS No. 465514-17-4): An Overview and Applications in Medicinal Chemistry

2-Morpholin-4-yl-pyridine-3-sulfonyl chloride (CAS No. 465514-17-4) is a versatile compound with significant applications in medicinal chemistry and pharmaceutical research. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, and recent advancements in its use as a key intermediate in drug discovery and development.

Chemical Structure and Properties: 2-Morpholin-4-yl-pyridine-3-sulfonyl chloride is a chlorosulfonate derivative of 2-morpholinopyridine. Its molecular formula is C₁₁H₁₃ClN₂O₃S, and it has a molecular weight of 280.75 g/mol. The compound features a pyridine ring substituted with a morpholine group at the 2-position and a sulfonyl chloride group at the 3-position. This unique structure confers several important properties, such as high reactivity and solubility in organic solvents, making it an ideal candidate for various synthetic transformations.

Synthesis Methods: The synthesis of 2-Morpholin-4-yl-pyridine-3-sulfonyl chloride typically involves the reaction of 2-morpholinopyridine with chlorosulfonic acid. This process is well-documented in the literature and can be optimized to achieve high yields and purity. Recent studies have explored alternative synthetic routes to improve efficiency and reduce environmental impact. For instance, the use of green solvents and catalytic systems has shown promising results in enhancing the sustainability of the synthesis process.

Applications in Medicinal Chemistry: One of the most significant applications of 2-Morpholin-4-yl-pyridine-3-sulfonyl chloride is its use as a key intermediate in the synthesis of bioactive compounds. Its reactivity allows for the introduction of diverse functional groups, making it valuable in the development of new drugs targeting various therapeutic areas. Recent research has highlighted its potential in the design of inhibitors for specific enzymes and receptors, which are crucial for treating diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

Recent Research Findings: A study published in the Journal of Medicinal Chemistry reported the use of 2-Morpholin-4-yl-pyridine-3-sulfonyl chloride in the synthesis of novel inhibitors for protein kinases. These inhibitors demonstrated potent activity against cancer cell lines and showed promising selectivity profiles. Another study focused on its application in developing small-molecule modulators for G protein-coupled receptors (GPCRs), which are important targets for treating neurological disorders. The results indicated that compounds derived from 2-Morpholin-4-yl-pyridine-3-sulfonyl chloride could effectively modulate receptor activity with high potency and selectivity.

Safety Considerations: While 2-Morpholin-4-yl-pyridine-3-sulfonyl chloride is not classified as a hazardous material, it is important to handle it with care due to its reactivity. Proper safety measures should be followed during synthesis and handling to ensure the well-being of laboratory personnel. This includes wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas.

FUTURE DIRECTIONS AND CONCLUSIONS: The ongoing research on 2-Morpholin-4-yl-pyridine-3-sulfonyl chloride highlights its potential as a valuable tool in medicinal chemistry. Future studies are likely to focus on optimizing its synthetic routes, exploring new applications, and developing more efficient methods for large-scale production. As our understanding of this compound continues to grow, it is expected to play an increasingly important role in the discovery and development of novel therapeutics.